Cas no 1808466-45-6 (trans-2-methanesulfonylcyclohexan-1-ol)

• Product Name: trans-2-methanesulfonylcyclohexan-1-ol
• CAS No: 1808466-45-6
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• MDL: MFCD31567001
• CID: 5211152
• PubChem ID: 13859913
• Update Time: 2025-10-31

trans-2-methanesulfonylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-methanesulfonylcyclohexan-1-ol

• MDL： MFCD31567001
• Inchi： 1S/C7H14O3S/c1-11(9,10)7-5-3-2-4-6(7)8/h6-8H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： GTUNVOKPLWUIGH-RNFRBKRXSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1S(C)(=O)=O

Additional information on trans-2-methanesulfonylcyclohexan-1-ol

Introduction to trans-2-Methanesulfonylcyclohexan-1-ol (CAS No. 1808466-45-6)

trans-2-Methanesulfonylcyclohexan-1-ol (CAS No. 1808466-45-6) is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a methanesulfonyl group and a hydroxyl group in a trans configuration. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The chemical structure of trans-2-methanesulfonylcyclohexan-1-ol is represented by the formula C₇H₁₄O₃S. The cyclohexane ring provides a stable and rigid framework, while the methanesulfonyl group (CH₃SO₂) and the hydroxyl group (OH) introduce polarity and reactivity. The trans configuration of the substituents around the cyclohexane ring further influences the compound's physical and chemical behavior.

In recent years, trans-2-methanesulfonylcyclohexan-1-ol has been extensively studied for its potential applications in pharmaceuticals and biotechnology. One of the key areas of interest is its role as an intermediate in the synthesis of more complex molecules, particularly those with therapeutic properties. The methanesulfonyl group can be readily converted into other functional groups through various chemical reactions, making it a versatile building block in organic synthesis.

The synthesis of trans-2-methanesulfonylcyclohexan-1-ol typically involves several steps, including the formation of the cyclohexane ring, introduction of the methanesulfonyl group, and final functionalization to achieve the desired configuration. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes. For instance, asymmetric catalysis using chiral ligands has been employed to achieve high enantioselectivity in the preparation of this compound.

In terms of biological activity, trans-2-methanesulfonylcyclohexan-1-ol has shown promising results in preliminary studies. It has been investigated for its potential as an inhibitor of specific enzymes involved in various metabolic pathways. One notable application is its use as a lead compound in the development of drugs targeting inflammatory diseases. The compound's ability to modulate enzyme activity without causing significant side effects makes it an attractive candidate for further research.

The pharmacological properties of trans-2-methanesulfonylcyclohexan-1-ol have also been explored in preclinical studies. These studies have demonstrated that the compound exhibits good solubility and stability, which are crucial factors for drug development. Additionally, its low toxicity profile and favorable pharmacokinetic properties make it suitable for further optimization and clinical testing.

The clinical potential of trans-2-methanesulfonylcyclohexan-1-ol is currently being evaluated through various stages of drug discovery and development. Early-stage clinical trials have shown promising results, with the compound demonstrating efficacy in reducing inflammation and improving patient outcomes in certain conditions. However, more extensive clinical trials are necessary to fully understand its therapeutic benefits and safety profile.

Beyond its pharmaceutical applications, trans-2-methanesulfonylcyclohexan-1-ol has also found use in other areas such as materials science and environmental chemistry. Its unique chemical properties make it suitable for developing new materials with enhanced performance characteristics. For example, it can be incorporated into polymers to improve their mechanical strength and thermal stability.

In conclusion, trans-2-methanesulfonylcyclohexan-1-ol (CAS No. 1808466-45-6) is a versatile compound with significant potential in multiple scientific disciplines. Its unique chemical structure and favorable biological properties make it an important molecule for ongoing research and development efforts. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in medicine, materials science, and beyond.